![molecular formula C21H23N3OS B2753899 N-(6-methylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)cyclohexanecarboxamide CAS No. 942002-97-3](/img/structure/B2753899.png)
N-(6-methylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)cyclohexanecarboxamide
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Description
N-(6-methylbenzo[d]thiazol-2-yl)-N-(pyridin-2-ylmethyl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C21H23N3OS and its molecular weight is 365.5. The purity is usually 95%.
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Scientific Research Applications
Environmental Remediation
The use of novel magnetic nanoadsorbents modified with thiazole derivatives for the removal of heavy metals from industrial wastes represents a significant application. These materials, characterized by high adsorption capacity, stability, and ease of synthesis, have demonstrated effectiveness in purifying water from contaminants like Zn²⁺ and Cd²⁺ ions, showcasing the environmental applications of thiazole-based compounds (Zargoosh et al., 2015).
Antimicrobial and Anticancer Agents
The synthesis of thiopyrimidine and thiazolopyrimidine derivatives starting from specific ketones and their evaluation as antimicrobial agents highlight the biomedical relevance of thiazole compounds. These derivatives exhibit promising antimicrobial activities, indicating their potential in developing new therapeutic agents (Hawas et al., 2012).
Catalysis and Ligand Design
The development of imidazo[1,5-a]pyridinium salts containing thioether-functionalized side chains for use in catalytic processes underscores the versatility of thiazole derivatives in synthetic chemistry. These compounds serve as effective ligands in catalysis, facilitating various organic transformations with high efficiency and selectivity (Roseblade et al., 2007).
Novel Synthetic Methodologies
The exploration of new synthetic routes to create N-, S,N-, and Se,N-heterocycles via the Mannich reaction showcases the compound's utility in generating diverse heterocyclic structures. This research broadens the scope of synthetic organic chemistry, providing new strategies for constructing complex molecules with potential applications in pharmaceuticals and materials science (Dotsenko et al., 2019).
Pharmaceutical Development
Investigations into the synthesis and reactions of thiosemicarbazides, triazoles, and Schiff bases, targeting antihypertensive α-blocking agents, demonstrate the pharmaceutical applications of thiazole derivatives. These compounds' pharmacological profiling indicates their potential as therapeutic agents, particularly in managing hypertension and other cardiovascular conditions (Abdel-Wahab et al., 2008).
Properties
IUPAC Name |
N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-2-ylmethyl)cyclohexanecarboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N3OS/c1-15-10-11-18-19(13-15)26-21(23-18)24(14-17-9-5-6-12-22-17)20(25)16-7-3-2-4-8-16/h5-6,9-13,16H,2-4,7-8,14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGZPYYKNIULIEA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N=C(S2)N(CC3=CC=CC=N3)C(=O)C4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.